5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
Brand Name:
Vulcanchem
CAS No.:
56149-23-6
VCID:
VC0030097
InChI:
InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1
SMILES:
COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O
Molecular Formula:
C₂₁H₂₀O₉
Molecular Weight:
416.4 g/mol
5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-
CAS No.: 56149-23-6
Reference Standards
VCID: VC0030097
Molecular Formula: C₂₁H₂₀O₉
Molecular Weight: 416.4 g/mol
| CAS No. | 56149-23-6 |
|---|---|
| Product Name | 5,12-Naphthacenedione, 8-(1,2-dihydroxyethyl)-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy- |
| Molecular Formula | C₂₁H₂₀O₉ |
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | (7S,9S)-9-[(1S)-1,2-dihydroxyethyl]-6,7,9,11-tetrahydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C21H20O9/c1-30-11-4-2-3-8-14(11)20(28)16-15(17(8)25)18(26)9-5-21(29,12(24)7-22)6-10(23)13(9)19(16)27/h2-4,10,12,22-24,26-27,29H,5-7H2,1H3/t10-,12-,21-/m0/s1 |
| Standard InChIKey | CGVVIRBOJFDFBH-FPQVQZPGSA-N |
| Isomeric SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(C[C@](C[C@@H]4O)([C@H](CO)O)O)C(=C3C2=O)O)O |
| SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O |
| Canonical SMILES | COC1=CC=CC2=C1C(=O)C3=C(C4=C(CC(CC4O)(C(CO)O)O)C(=C3C2=O)O)O |
| Synonyms | (8S,10S)-8-[(1S)-1,2-Dihydroxyethyl]-7,8,9,10-tetrahydro-6,8,10,11-tetrahydroxy-1-methoxy-5,12-naphthacenedione; Adriamycinol Aglycone; Doxorubicinol Aglycone; Doxorubicinolone; Epirubicinol Aglycone; _x000B_ |
| PubChem Compound | 124320 |
| Last Modified | Dec 23 2021 |
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